Azane;hydrofluoride
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Overview
Description
Azane, also known as Ammonia, is an acyclic, saturated hydronitrogen, which means that it consists only of hydrogen and nitrogen atoms and all bonds are single bonds . Hydrogen fluoride (fluorane) is an inorganic compound with the chemical formula HF. It is a very poisonous, colorless gas or liquid that dissolves in water to yield an aqueous solution termed hydrofluoric acid .
Synthesis Analysis
Azane is a homologous series of inorganic compounds with the general chemical formula NnHn+2 . Hydrogen fluoride is used to make refrigerants, herbicides, pharmaceuticals, high-octane gasoline, aluminum, plastics, electrical components, and fluorescent light bulbs .Molecular Structure Analysis
Azane consists only of hydrogen and nitrogen atoms and all bonds are single bonds . Hydrogen fluoride has a simple molecular structure with a single bond between the hydrogen and fluorine atoms .Chemical Reactions Analysis
Azane is reactive and has significant biological activity . Hydrogen fluoride is a weak acid in aqueous solution .Physical And Chemical Properties Analysis
Azane is a pnictogen hydride . Hydrogen fluoride is a very poisonous, colorless gas or liquid that dissolves in water to yield an aqueous solution termed hydrofluoric acid .Scientific Research Applications
1. Application in Dental Care
Amine hydrofluorides, a type of azane;hydrofluoride, are extensively utilized in dental care, particularly for caries prevention. Their application as acidulated gels has been investigated for reducing pathogenic bacteria in periodontal pockets. However, their cytotoxicity on eukaryotic cells is significant, influencing their clinical use (Knoll-Köhler & Stiebel, 2002).
2. Ophthalmology
Perfluoropropane, another derivative, is used in ophthalmology for managing retinal detachment complicated by proliferative vitreoretinopathy, aiding in reattachment of retinas in certain cases (Chang et al., 1984).
3. Pharmaceutical Research
Azepane-based compounds exhibit a variety of pharmacological properties, making them a subject of interest in drug discovery. These compounds have been found to be effective in a range of therapeutic applications including anti-cancer, anti-tubercular, anti-Alzheimer's, and antimicrobial treatments (Zha et al., 2019).
4. Nanoscience and Material Science
Azanes, formed by the oxidative polymerization of aniline, have shown potential in the field of nanoscience and material science. Their structure as nano/micro self-assembled hollow spheres offers considerable applicability in emerging fields (Venancio et al., 2006).
5. Environmental and Health Impact Studies
Hydrofluorocarbons (HFCs), related to hydrofluorides, have been studied for their environmental hazards and exposure risks. HFCs are used in various commercial applications and have potential impacts on global warming, ecological balance, and human health (Tsai, 2005).
6. Biomedical Applications
Perfluoropentane, a fluoroalkane, is explored for biomedical applications like occlusion therapy and controlled drug delivery. Its properties and behavior in aqueous media make it suitable for medical applications (Kandadai et al., 2010).
7. Internal Combustion Engines
Ammonia or azane, when used as a secondary fuel in internal combustion engines, can enhance environmental friendliness and promote efficient combustion. This approach allows for the storage and reclamation of hydrogen energy (Selvan et al., 2018).
Mechanism of Action
Safety and Hazards
Azane is reactive and has significant biological activity . Hydrogen fluoride is a very poisonous compound. Breathing hydrogen fluoride can damage lung tissue and cause swelling and fluid accumulation in the lungs (pulmonary edema). Skin contact with hydrogen fluoride may cause severe burns that develop after several hours and form skin ulcers .
Future Directions
properties
IUPAC Name |
azane;hydrofluoride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/FH.H3N/h1H;1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDDQLRUQCUTJBB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
N.F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
FH4N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
37.037 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
12125-01-8 |
Source
|
Record name | Ammonium fluoride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=12125-01-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
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